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This document provides a comprehensive technical overview of the discovery of Moscovium

(Mc), element 115, by the Joint Institute for Nuclear Research (JINR) in Dubna, Russia, in

collaboration with the Lawrence Livermore National Laboratory (LLNL), USA. The synthesis

and identification of this superheavy element represent a significant milestone in nuclear

physics, pushing the boundaries of the periodic table and offering insights into the "island of

stability."

Executive Summary
In 2003, a team of Russian and American scientists at the JINR first synthesized Moscovium.[1]

The discovery was the result of bombarding an Americium-243 target with a beam of Calcium-

48 ions.[1] The subsequent decay chains of the newly formed isotopes, primarily

288288

Mc and

287287

Mc, were meticulously analyzed to confirm the existence of element 115. The International
Union of Pure and Applied Chemistry (IUPAC) and the International Union of Pure and Applied
Physics (IUPAP) officially recognized the discovery in December 2015.[2][3] This whitepaper
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details the experimental protocols, presents the quantitative data in a structured format, and
provides visualizations of the key processes involved in this landmark discovery.

Experimental Protocols
The synthesis of Moscovium was achieved through a "hot fusion" reaction, a technique that has

been instrumental in the creation of several superheavy elements. The following sections

delineate the methodologies employed in the initial discovery experiments.

Accelerator and Ion Beam
The experiments were conducted at the Flerov Laboratory of Nuclear Reactions at JINR,

utilizing the U400 cyclotron.[1] A beam of ngcontent-ng-c4139270029="" _nghost-ng-

c4104608405="" class="inline ng-star-inserted">

4848

Ca ions was accelerated to specific energies to induce the fusion reaction. In the initial
experiments, two distinct beam energies were used: 248 MeV and 253 MeV.

Target Assembly
The target consisted of a thin layer of Americium-243 (

243243

Am), a synthetic radioisotope, deposited on a backing material. The isotopic purity of the

243243

Am was crucial for minimizing interfering reactions.

Reaction and Product Separation
The beam of

4848

Ca ions was directed onto the

243243
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Am target. The fusion of a

4848

Ca nucleus with a

243243

Am nucleus resulted in the formation of a compound nucleus of element 115. This highly
excited nucleus then evaporated a number of neutrons to form isotopes of Moscovium.

The reaction products, including the newly formed Moscovium atoms, were separated from the

unreacted beam particles and other byproducts using the Dubna Gas-Filled Recoil Separator

(DGFRS).[4] This device utilizes a magnetic field and a low-pressure gas-filled volume to

separate the recoiling heavy nuclei based on their differing magnetic rigidities.

Detection and Data Analysis
The separated Moscovium atoms were implanted into a position-sensitive silicon detector array

at the focal plane of the DGFRS. The subsequent alpha decay of the implanted nuclei was

recorded. The detection system allowed for the measurement of the energy of the emitted

alpha particles and the time and position of each decay event. By correlating the decay events

in a chain, starting from the implantation of the parent nucleus, the decay properties of the new

isotopes and their daughter products could be determined.

Quantitative Data
The initial experiments and subsequent studies have provided crucial data on the isotopes of

Moscovium. The following tables summarize the key quantitative findings.

Table 1: Synthesis Reaction Parameters
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Parameter Value

Projectile
4848

Ca

Target
243243

Am

Beam Energies 248 MeV, 253 MeV

Observed Isotopes

288288

Mc,

287287

Mc

Table 2: Properties of Observed Moscovium Isotopes
and their Decay Chains
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Isotope
Half-life
(ms)

Alpha
Decay
Energy
(MeV)

Daughter
Isotope

Daughter
Half-life

Daughter
Alpha
Decay
Energy
(MeV)

290290

Mc

650 9.95
286286

Nh

196 ms 10.03 MeV

289289

Mc

220 10.18
285285

Nh

5.5 s 9.63 MeV

288288

Mc

87 10.46
284284

Nh

0.48 s 9.79 MeV

287287

Mc

32 10.59
283283

Nh

0.1 s 10.02 MeV

286286

Mc

19 10.71
282282

Nh

73 ms 10.16 MeV

Note: The data presented is a compilation from various experiments and may have associated

uncertainties.

Visualizations
The following diagrams illustrate the experimental workflow and a key signaling pathway in the

discovery of Moscovium.
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Figure 1: Experimental workflow for the synthesis of Moscovium.
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^{288}Mc
(Z=115)

 t½ ≈ 87 ms

^{284}Nh
(Z=113)

 t½ ≈ 0.48 s

α (10.46 MeV)
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 t½ ≈ 0.72 s
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α (8.73 MeV)
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(Z=105)

 t½ ≈ 29 h
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Click to download full resolution via product page

Figure 2: Alpha decay chain of Moscovium-288.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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